Cas no 221242-56-4 (3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride)

• Product Name: 3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride
• CAS No: 221242-56-4
• MF: C₁₄H₉Cl₃O₂
• MW: 315.57906126976
• MDL: MFCD12197989
• CID: 4711387
• Update Time: 2025-06-13

3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-DICHLOROBENZYL)OXY]BENZOYL CHLORIDE
• 3-((2,6-Dichlorobenzyl)oxy)benzoyl chloride
• 3-[(2,6-dichlorophenyl)methoxy]benzoyl chloride
• STL508834
• BBL037151
• benzoyl chloride, 3-[(2,6-dichlorophenyl)methoxy]-
• 3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride

• MDL： MFCD12197989
• Inchi： 1S/C14H9Cl3O2/c15-12-5-2-6-13(16)11(12)8-19-10-4-1-3-9(7-10)14(17)18/h1-7H,8H2
• InChI Key： QLWUMUXWAUDNJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC=C(C(=O)Cl)C=1)Cl

Computed Properties

• Exact Mass: 313.967
• Monoisotopic Mass: 313.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 421.8±35.0 °C at 760 mmHg
• Flash Point: 169.1±24.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride

3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride: An Overview of a Versatile Compound

3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride (CAS No. 221242-56-4) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, applications, and recent research developments.

Chemical Structure and Properties

3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride is a chlorinated aromatic compound characterized by its complex molecular structure. The molecule consists of a benzoyl chloride moiety attached to an oxybenzyl group, which is further substituted with two chlorine atoms at the 2 and 6 positions. This unique arrangement imparts specific chemical properties to the compound, such as high reactivity and stability under various reaction conditions.

The molecular formula of 3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride is C₁₅H₉Cl₃O₂, and its molecular weight is approximately 318.58 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate. Its melting point ranges from 75 to 78°C.

Synthesis Methods

The synthesis of 3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-hydroxybenzoic acid with 2,6-dichlorobenzyl chloride in the presence of a base such as potassium carbonate or sodium hydride. The resulting ester can then be converted to the corresponding acid chloride using thionyl chloride or oxalyl chloride.

An alternative approach involves the direct chlorination of 3-(2,6-dichlorobenzyl)oxybenzoic acid using thionyl chloride or phosphorus pentachloride. This method is often preferred due to its simplicity and high yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as the use of microwave-assisted reactions and catalytic systems.

Applications in Organic Synthesis

3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride finds extensive applications in organic synthesis due to its high reactivity and functional versatility. It serves as an important intermediate in the preparation of various biologically active compounds, including pharmaceuticals, agrochemicals, and materials for advanced technologies.

In medicinal chemistry, this compound is used as a building block for the synthesis of potential drug candidates. For example, it has been employed in the development of novel anticancer agents and antiviral drugs. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the pharmacological properties of the final products.

In materials science, 3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride is utilized in the synthesis of polymers with unique properties. These polymers can be tailored for specific applications such as coatings, adhesives, and electronic materials. The chlorine atoms in the molecule provide additional sites for functionalization, enhancing the versatility of these materials.

Recent Research Developments

The scientific community continues to explore new applications and properties of 3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride. Recent studies have focused on its potential use in catalysis and nanotechnology. For instance, researchers have investigated its role as a ligand in transition metal-catalyzed reactions, where it has shown promising results in improving reaction efficiency and selectivity.

In nanotechnology, this compound has been used to functionalize carbon nanotubes and graphene sheets. The modified nanomaterials exhibit enhanced solubility and dispersibility in organic solvents, making them suitable for various industrial applications such as composite materials and energy storage devices.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn at all times. Additionally, adequate ventilation should be ensured to prevent inhalation of vapors.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For example, if the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. In case of ingestion or inhalation, medical attention should be sought promptly.

Conclusion

3-(2,6-Dichlorobenzyl)oxybenzoyl Chloride, with its unique chemical structure and versatile properties, continues to play a significant role in various scientific disciplines. From organic synthesis to medicinal chemistry and materials science, this compound offers numerous opportunities for innovation and discovery. As research progresses, it is likely that new applications and properties will be uncovered, further expanding its utility in both academic and industrial settings.